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Compound of Interest

Compound Name: Tesevatinib tosylate

Cat. No.: B3026508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Tesevatinib tosylate, a multi-targeted
tyrosine kinase inhibitor. This document outlines its core molecular properties, known signaling
pathways, and relevant experimental data to support further research and development.

Core Molecular and Physical Properties

Tesevatinib tosylate is the tosylate salt of Tesevatinib. The addition of the tosylate group
improves the solubility and stability of the parent compound, Tesevatinib.

Below is a summary of the key quantitative data for Tesevatinib and its tosylate salt.

Property Tesevatinib Tesevatinib Tosylate
C24H25CI2FN402 -
Molecular Formula C24H25CI2FN402[1][2] C7H803S[3] or
C31H33CI2FN405S[4]
Molar Mass 491.39 g-mol-1[1][2] 663.59 g-mol-1[3]
Exact Mass 662.1533[3]

Signaling Pathways and Mechanism of Action
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Tesevatinib is a potent inhibitor of several receptor tyrosine kinases (RTKSs) that are crucial in
cancer cell proliferation and tumor angiogenesis.[2] Its primary targets include the Epidermal
Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor (VEGFR), and
Ephrin type-B receptor 4 (EphB4).[2] It also demonstrates inhibitory activity against HER2 and
Src.[5]

The diagram below illustrates the primary signaling pathways inhibited by Tesevatinib.
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Caption: Inhibition of key receptor tyrosine kinases by Tesevatinib.

Experimental Protocols

Detailed experimental methodologies are critical for reproducing and building upon existing
research. While specific, detailed protocols are often proprietary or published within specific
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research papers, the general workflow for assessing the inhibitory activity of a compound like
Tesevatinib tosylate can be outlined.

General Workflow for Kinase Inhibition Assay:

The following diagram outlines a typical workflow for an in vitro kinase inhibition assay, a
common experiment to determine the potency of a drug like Tesevatinib.
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Caption: A generalized workflow for an in vitro kinase inhibition assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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